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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexachlorodisiloxane (Cl₃SiOSiCl₃) is a reactive organosilicon compound of significant

interest in various chemical syntheses. Its utility as a precursor for silicon-containing polymers

and other advanced materials necessitates a thorough understanding of its fundamental

physical characteristics. This technical guide provides an in-depth summary of the known

physical properties of hexachlorodisiloxane, outlines general experimental protocols for their

determination, and presents a logical pathway for its synthesis.

Core Physical Properties
The physical properties of hexachlorodisiloxane are critical for its handling, storage, and

application in synthetic chemistry. A summary of these properties is presented in the table

below.
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Physical Property Value

Molecular Formula Cl₆OSi₂

Molecular Weight 284.89 g/mol [1]

Appearance Colorless to straw-colored liquid[2][3]

Odor Acrid, similar to hydrogen chloride[2]

Density 1.575 g/cm³[2][4]

Boiling Point 137 °C[2][4][5]

Melting Point -33 °C[4]

Refractive Index 1.428[2]

Vapor Pressure 1.5 mm Hg @ 0°C[2]

Solubility Reacts violently with water[2]

Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of a reactive compound like

hexachlorodisiloxane requires careful experimental design and execution. Due to its high

reactivity with moisture, all measurements must be conducted under anhydrous conditions,

typically under an inert atmosphere of nitrogen or argon.

Boiling Point Determination
The boiling point of hexachlorodisiloxane can be determined using a micro-boiling point

method or by distillation.

Micro-Boiling Point (Thiele Tube Method): A small sample of the liquid is placed in a fusion

tube, and a sealed capillary tube is inverted within it. The assembly is attached to a

thermometer and heated in a Thiele tube containing a high-boiling inert liquid (e.g., silicone

oil). The boiling point is the temperature at which a rapid stream of bubbles emerges from

the capillary, and the liquid is drawn into the capillary upon cooling.
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Distillation Method: For larger quantities, a simple distillation apparatus can be used. The

liquid is heated in a flask, and the temperature of the vapor that condenses on the

thermometer bulb is recorded as the boiling point. It is crucial to use a drying tube to protect

the apparatus from atmospheric moisture.

Density Measurement
The density of hexachlorodisiloxane can be measured using a pycnometer or the gravimetric

buoyancy method.

Pycnometer Method: A pycnometer, a flask with a precisely known volume, is weighed

empty, then filled with the liquid and weighed again. The density is calculated by dividing the

mass of the liquid by the volume of the pycnometer. All transfers must be performed in a

glovebox or under a stream of inert gas.

Gravimetric Buoyancy Method (Archimedes' Principle): A sinker of known volume is weighed

in air and then submerged in the liquid. The apparent loss in weight of the sinker is equal to

the weight of the displaced liquid. The density of the liquid can then be calculated.

Refractive Index Measurement
The refractive index can be determined using a refractometer, such as an Abbe refractometer.

A few drops of the liquid are placed on the prism of the refractometer, and the refractive index

is read directly from the scale. Given the moisture sensitivity of hexachlorodisiloxane, this

measurement should be performed quickly, and the prism should be cleaned and dried

thoroughly before and after the measurement. For highly sensitive applications, a specialized

sealed cell might be necessary.

Synthesis of Hexachlorodisiloxane
Hexachlorodisiloxane can be synthesized through the high-temperature oxidation of silicon

tetrachloride. The overall reaction is as follows:

2 SiCl₄ + O₂ → 2 (SiCl₃)₂O + 2 Cl₂[2]

This reaction is typically carried out in the gas phase at temperatures ranging from 950 to 970

°C.[2]
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Conditions

Silicon Tetrachloride (SiCl₄)

Hexachlorodisiloxane ((SiCl₃)₂O)Oxygen (O₂)

950-970 °C Chlorine (Cl₂)

Click to download full resolution via product page

Synthesis of Hexachlorodisiloxane from Silicon Tetrachloride and Oxygen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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